Icaritin

• CAS No.: 118525-40-9
• Product Name: Icaritin
• Molecular Formula: C21H20O6
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 3,5,7-Trihydroxy-2-(4-methoxyphenyl)-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
• Standard InChI: InChI=1S/C21H20O6/c1-11(2)4-9-14-15(22)10-16(23)17-18(24)19(25)20(27-21(14)17)12-5-7-13(26-3)8-6-12/h4-8,10,22-23,25H,9H2,1-3H3
• Standard InChIKey: TUUXBSASAQJECY-UHFFFAOYSA-N
• SMILES: O=C1C(O)=C(C2=CC=C(OC)C=C2)OC3=C(C/C=C(C)\C)C(O)=CC(O)=C13
• Canonical SMILES: CC(=CCC1=C2C(=C(C=C1O)O)C(=O)C(=C(O2)C3=CC=C(C=C3)OC)O)C
• Appearance: Solid powder
• Description: Icaritin is an oral traditional Chinese medicine, derived from barrenwort, which targets the estrogen receptor α36. IC50 values for Icaritin are 8,13 and 18 μM for K562, CML-CP and CML-BC cells respectively. Icaritin inhibits the invasion and epithelial-to-mesenchymal transition of glioblastoma cells by targeting EMMPRIN via PTEN/AKt/HIF-1α signalling. Icaritin suppresses hepatocellular carcinoma initiation and malignant growth through the IL-6/Jak2/Stat3 pathway. Icaritin activates JNK-dependent mPTP necrosis pathway in colorectal cancer cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Icaritin
• Reference: 1: Liao J, Liu Y, Wu H, Zhao M, Tan Y, Li D, Long H, Dai Y, Yung S, Chan TM, Lu Q. The role of icaritin in regulating Foxp3/IL17a balance in systemic lupus erythematosus and its effects on the treatment of MRL/lpr mice. Clin Immunol. 2016 Jan;162:74-83. doi: 10.1016/j.clim.2015.11.006. Epub 2015 Nov 18. PubMed PMID: 26604013.; 2: Pan XW, Li L, Huang Y, Huang H, Xu DF, Gao Y, Chen L, Ren JZ, Cao JW, Hong Y, Cui XG. Icaritin acts synergistically with epirubicin to suppress bladder cancer growth through inhibition of autophagy. Oncol Rep. 2016 Jan;35(1):334-42. doi: 10.3892/or.2015.4335. Epub 2015 Oct 16. PubMed PMID: 26496799.; 3: Zhang S, Sun L, Huang Z. [Tissue distribution of glucuronidated icaritin metabolite in rats]. Wei Sheng Yan Jiu. 2015 Jul;44(4):692-4. Chinese. PubMed PMID: 26454971.; 4: Zhou C, Chen Z, Lu X, Wu H, Yang Q, Xu D. Icaritin activates JNK-dependent mPTP necrosis pathway in colorectal cancer cells. Tumour Biol. 2015 Oct 1. [Epub ahead of print] PubMed PMID: 26427664.; 5: Zhao H, Guo Y, Li S, Han R, Ying J, Zhu H, Wang Y, Yin L, Han Y, Sun L, Wang Z, Lin Q, Bi X, Jiao Y, Jia H, Zhao J, Huang Z, Li Z, Zhou J, Song W, Meng K, Cai J. A novel anti-cancer agent Icaritin suppresses hepatocellular carcinoma initiation and malignant growth through the IL-6/Jak2/Stat3 pathway. Oncotarget. 2015 Oct 13;6(31):31927-43. doi: 10.18632/oncotarget.5578. PubMed PMID: 26376676.; 6: Zhang W, Xing B, Yang L, Shi J, Zhou X. Icaritin Attenuates Myocardial Ischemia and Reperfusion Injury Via Anti-Inflammatory and Anti-Oxidative Stress Effects in Rats. Am J Chin Med. 2015;43(6):1083-97. doi: 10.1142/S0192415X15500627. Epub 2015 Sep 14. PubMed PMID: 26364662.; 7: Xu B, Jiang C, Han H, Liu H, Tang M, Liu L, Ji W, Lu X, Yang X, Zhang Y, Liu Y. Icaritin inhibits the invasion and epithelial-to-mesenchymal transition of glioblastoma cells by targeting EMMPRIN via PTEN/AKt/HIF-1α signalling. Clin Exp Pharmacol Physiol. 2015 Dec;42(12):1296-307. doi: 10.1111/1440-1681.12488. PubMed PMID: 26356761.; 8: Wang C, Wu P, Shi JF, Jiang ZH, Wei XY. Synthesis and cancer cell growth inhibitory activity of icaritin derivatives. Eur J Med Chem. 2015 Jul 15;100:139-50. doi: 10.1016/j.ejmech.2015.06.006. Epub 2015 Jun 6. PubMed PMID: 26079090.; 9: He L, Wang W. [A study on the effect of icaritin on rat chondrocytes]. Zhong Nan Da Xue Xue Bao Yi Xue Ban. 2015 May;40(5):517-21. doi: 10.11817/j.issn.1672-7347.2015.05.010. Chinese. PubMed PMID: 26032072.; 10: Qin L, Yao D, Zheng L, Liu WC, Liu Z, Lei M, Huang L, Xie X, Wang X, Chen Y, Yao X, Peng J, Gong H, Griffith JF, Huang Y, Zheng Y, Feng JQ, Liu Y, Chen S, Xiao D, Wang D, Xiong J, Pei D, Zhang P, Pan X, Wang X, Lee KM, Cheng CY. Phytomolecule icaritin incorporated PLGA/TCP scaffold for steroid-associated osteonecrosis: Proof-of-concept for prevention of hip joint collapse in bipedal emus and mechanistic study in quadrupedal rabbits. Biomaterials. 2015 Aug;59:125-43. doi: 10.1016/j.biomaterials.2015.04.038. Epub 2015 May 15. PubMed PMID: 25968462.; 11: Zhang S, Sun L, Huang Z. [Quantitative investigation of glucuronidated icaritin metabolite in rats]. Wei Sheng Yan Jiu. 2015 Jan;44(1):91-4. Chinese. PubMed PMID: 25958645.; 12: Sun F, Indran IR, Zhang ZW, Tan MH, Li Y, Lim ZL, Hua R, Yang C, Soon FF, Li J, Xu HE, Cheung E, Yong EL. A novel prostate cancer therapeutic strategy using icaritin-activated arylhydrocarbon-receptor to co-target androgen receptor and its splice variants. Carcinogenesis. 2015 Jul;36(7):757-68. doi: 10.1093/carcin/bgv040. Epub 2015 Apr 23. PubMed PMID: 25908644; PubMed Central PMCID: PMC4580537.; 13: Wu T, Wang S, Wu J, Lin Z, Sui X, Xu X, Shimizu N, Chen B, Wang X. Icaritin induces lytic cytotoxicity in extranodal NK/T-cell lymphoma. J Exp Clin Cancer Res. 2015 Feb 15;34:17. doi: 10.1186/s13046-015-0133-x. PubMed PMID: 25887673; PubMed Central PMCID: PMC4336495.; 14: Zhu S, Wang Z, Li Z, Peng H, Luo Y, Deng M, Li R, Dai C, Xu Y, Liu S, Zhang G. Icaritin suppresses multiple myeloma, by inhibiting IL-6/JAK2/STAT3. Oncotarget. 2015 Apr 30;6(12):10460-72. PubMed PMID: 25865044; PubMed Central PMCID: PMC4496367.; 15: Jiang J, Li J, Zhang Z, Sun E, Feng L, Jia X. Mechanism of enhanced antiosteoporosis effect of circinal-icaritin by self-assembled nanomicelles in vivo with suet oil and sodium deoxycholate. Int J Nanomedicine. 2015 Mar 25;10:2377-89. doi: 10.2147/IJN.S76191. eCollection 2015. PubMed PMID: 25848257; PubMed Central PMCID: PMC4381633.; 16: Zhang S, Huang Z. [UPLC-MS/MS method for the determination of icaritin in rat plasma]. Wei Sheng Yan Jiu. 2014 Nov;43(6):986-9, 997. Chinese. PubMed PMID: 25603612.; 17: Han H, Xu B, Hou P, Jiang C, Liu L, Tang M, Yang X, Zhang Y, Liu Y. Icaritin Sensitizes Human Glioblastoma Cells to TRAIL-Induced Apoptosis. Cell Biochem Biophys. 2015 Jan 11. [Epub ahead of print] PubMed PMID: 25577511.; 18: Zhang SQ. Ultra-high performance liquid chromatography-tandem mass spectrometry for the quantification of icaritin in mouse bone. J Chromatogr B Analyt Technol Biomed Life Sci. 2015 Jan 26;978-979:24-8. doi: 10.1016/j.jchromb.2014.12.003. Epub 2014 Dec 10. PubMed PMID: 25531867.; 19: Liu YQ, Yang QX, Cheng MC, Xiao HB. Synergistic inhibitory effect of Icariside II with Icaritin from Herba Epimedii on pre-osteoclastic RAW264.7 cell growth. Phytomedicine. 2014 Oct 15;21(12):1633-7. doi: 10.1016/j.phymed.2014.07.016. Epub 2014 Sep 3. PubMed PMID: 25442270.; 20: Sun L, Peng Q, Qu L, Gong L, Si J. Anticancer agent icaritin induces apoptosis through caspase-dependent pathways in human hepatocellular carcinoma cells. Mol Med Rep. 2015 Apr;11(4):3094-100. doi: 10.3892/mmr.2014.3007. Epub 2014 Nov 26. PubMed PMID: 25434584.
• PubChem Compound: 5318980
• Last Modified: Nov 11 2021